Cas no 235791-31-8 (Benzene,1-ethoxy-4-(1-heptyn-1-yl)-)

• Product Name: Benzene,1-ethoxy-4-(1-heptyn-1-yl)-
• CAS No: 235791-31-8
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 245441
• PubChem ID: 45094436
• Update Time: 2025-04-19

Benzene,1-ethoxy-4-(1-heptyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethoxy-4-(1-heptyn-1-yl)-
• Benzene,1-ethoxy-4-(1-heptynyl)- (9CI)
• 1-ethoxy-4-hept-1-ynylbenzene
• 235791-31-8
• 1-ETHOXY-4-(HEPT-1-YN-1-YL)BENZENE
• 1-Ethoxy-4-hept-1-ynyl-benzene
• DTXSID90667282

• Inchi： 1S/C15H20O/c1-3-5-6-7-8-9-14-10-12-15(13-11-14)16-4-2/h10-13H,3-7H2,1-2H3
• InChI Key： MJFUJMYKUOSGHO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C#CCCCCC)=CC=1

Computed Properties

• Exact Mass: 216.1515
• Monoisotopic Mass: 216.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 5.1

Experimental Properties

• PSA: 9.23